![molecular formula C17H23N3O5S B040753 Karnamicin C3 CAS No. 122535-56-2](/img/structure/B40753.png)
Karnamicin C3
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Overview
Description
Kanamycin C3 is an aminoglycoside antibiotic that is derived from Streptomyces kanamyceticus. It is commonly used in the laboratory setting as a selective agent for the selection of cells that have been genetically modified. Kanamycin C3 has been extensively studied for its mode of action and its biochemical and physiological effects. In
Mechanism of Action
Kanamycin C3 works by binding to the 30S subunit of the bacterial ribosome, blocking the initiation of protein synthesis. This leads to the accumulation of incomplete proteins and ultimately, cell death. Kanamycin C3 is effective against a wide range of gram-negative and gram-positive bacteria.
Biochemical and Physiological Effects
Kanamycin C3 has been shown to have a number of biochemical and physiological effects. It can cause the misreading of mRNA, leading to the incorporation of incorrect amino acids into the growing protein chain. It can also cause the premature termination of protein synthesis. Kanamycin C3 has been shown to be ototoxic, meaning that it can cause damage to the inner ear and lead to hearing loss.
Advantages and Limitations for Lab Experiments
Kanamycin C3 is a widely used selective agent in molecular biology research. It is effective against a wide range of bacteria and is relatively inexpensive. However, it does have some limitations. Kanamycin C3 can be toxic to eukaryotic cells, limiting its use in certain experiments. It also has a relatively low selectivity index, meaning that it can be toxic to non-target cells at high concentrations.
Future Directions
There are a number of future directions for the study of kanamycin C3. One area of research is the development of new aminoglycoside antibiotics that are more effective and less toxic than kanamycin C3. Another area of research is the study of the mechanism of action of aminoglycoside antibiotics and the development of new drugs that target the bacterial ribosome. Finally, there is a need for further research into the biochemical and physiological effects of kanamycin C3, particularly with regards to its ototoxicity.
Synthesis Methods
Kanamycin C3 is synthesized through a fermentation process using Streptomyces kanamyceticus. The fermentation broth is extracted with organic solvents, and the resulting crude extract is purified using chromatography. The final product is a white crystalline powder that is soluble in water.
Scientific Research Applications
Kanamycin C3 is commonly used in molecular biology research as a selective agent for the selection of cells that have been genetically modified. It is particularly useful in the selection of cells that have been transformed with plasmids that contain the kanamycin resistance gene. Kanamycin C3 is also used in the study of bacterial protein synthesis and the mechanism of action of aminoglycoside antibiotics.
Properties
122535-56-2 | |
Molecular Formula |
C17H23N3O5S |
Molecular Weight |
381.4 g/mol |
IUPAC Name |
3-hydroxy-6-[2-(4-hydroxy-3-methylpentyl)-1,3-thiazol-4-yl]-4,5-dimethoxypyridine-2-carboxamide |
InChI |
InChI=1S/C17H23N3O5S/c1-8(9(2)21)5-6-11-19-10(7-26-11)12-15(24-3)16(25-4)14(22)13(20-12)17(18)23/h7-9,21-22H,5-6H2,1-4H3,(H2,18,23) |
InChI Key |
VQFPSWDVWOPMMV-UHFFFAOYSA-N |
SMILES |
CC(CCC1=NC(=CS1)C2=C(C(=C(C(=N2)C(=O)N)O)OC)OC)C(C)O |
Canonical SMILES |
CC(CCC1=NC(=CS1)C2=C(C(=C(C(=N2)C(=O)N)O)OC)OC)C(C)O |
Origin of Product |
United States |
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